Cas no 3976-29-2 (2-Propanol-1,1,1,3,3,3-d6)

• Product Name: 2-Propanol-1,1,1,3,3,3-d6
• CAS No: 3976-29-2
• MF: C₃H₈O
• MW: 66.1319913864136
• CID: 304731
• PubChem ID: 24864492
• Update Time: 2025-04-19

2-Propanol-1,1,1,3,3,3-d6 Chemical and Physical Properties

Names and Identifiers

• 2-Propan-1,1,1,3,3,3-d6-ol(9CI)
• 2-Propanol [1 1 1 3 3 3-D6]
• 2-Propanol-1,1,1,3,3,3-d6
• iso-Propyl-1,1,1,3,3,3-d6Alcohol:(3976-29-2)
• A935651
• 3976-29-2
• Q63409267
• 2-propane-1,1,1,3,3,3-d6-ol
• DTXSID90480716
• 1,1,1,3,3,3-hexadeuteriopropan-2-ol
• ISOPROPYL ALCOHOL(1,1,1,3,3,3-D6)
• D99305
• Propan-1,1,1,3,3,3-d6-2-ol
• iso-Propyl-1,1,1,3,3,3-d6 Alcohol
• Isopropanol-1,1,1,3,3,3-d6
• 2-Propanol-1,1,1,3,3,3-d6, 99 atom % D
• (1,1,1,3,3,3-(2)H?)PROPAN-2-OL
• Isopropanol (Dimethyl-D6, 98%)

• MDL： MFCD00144521
• Inchi： 1S/C3H8O/c1-3(2)4/h3-4H,1-2H3/i1D3,2D3
• InChI Key： KFZMGEQAYNKOFK-WFGJKAKNSA-N
• SMILES： OC(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 66.095175350g/mol
• Monoisotopic Mass: 66.095175350g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.86 g/mL at 25 °C
• Melting Point: -90 °C (lit.)
• Boiling Point: 82 °C(lit.)
• Flash Point: Fahrenheit: 60.8 ° f
  Celsius: 16 ° c
  
• Refractive Index: n20/D 1.374(lit.)
• PSA: 20.23000
• LogP: 0.38710
• Vapor Pressure: No data available

2-Propanol-1,1,1,3,3,3-d6 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319-H336
• Warning Statement： P210-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN1219 - class 3 - PG 2 - Isopropanol
• WGK Germany：1
• Hazard Category Code： 11-36-67
• Safety Instruction： 7-16-24/25-26
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better